5-Ethynyl-2-methoxypyrimidine 5-Ethynyl-2-methoxypyrimidine
Brand Name: Vulcanchem
CAS No.: 1059705-07-5
VCID: VC2720085
InChI: InChI=1S/C7H6N2O/c1-3-6-4-8-7(10-2)9-5-6/h1,4-5H,2H3
SMILES: COC1=NC=C(C=N1)C#C
Molecular Formula: C7H6N2O
Molecular Weight: 134.14 g/mol

5-Ethynyl-2-methoxypyrimidine

CAS No.: 1059705-07-5

Cat. No.: VC2720085

Molecular Formula: C7H6N2O

Molecular Weight: 134.14 g/mol

* For research use only. Not for human or veterinary use.

5-Ethynyl-2-methoxypyrimidine - 1059705-07-5

Specification

CAS No. 1059705-07-5
Molecular Formula C7H6N2O
Molecular Weight 134.14 g/mol
IUPAC Name 5-ethynyl-2-methoxypyrimidine
Standard InChI InChI=1S/C7H6N2O/c1-3-6-4-8-7(10-2)9-5-6/h1,4-5H,2H3
Standard InChI Key GKQCCYOUHFQJSX-UHFFFAOYSA-N
SMILES COC1=NC=C(C=N1)C#C
Canonical SMILES COC1=NC=C(C=N1)C#C

Introduction

Chemical Structure and Properties

5-Ethynyl-2-methoxypyrimidine is characterized by a pyrimidine ring containing two nitrogen atoms with an ethynyl group at position 5 and a methoxy group at position 2. The compound presents specific structural and physical characteristics that define its behavior in various chemical contexts.

Basic Identification Details

The compound 5-Ethynyl-2-methoxypyrimidine is identified by the CAS number 1059705-07-5. It possesses a molecular formula of C7H6N2O and a molecular weight of 134.14 g/mol . The ethynyl functional group (-C≡CH) provides a reactive site for various chemical transformations, while the methoxy group (-OCH3) influences its polarity and potential for hydrogen bonding interactions.

Chemical Reactivity and Stability

Understanding the reactivity and stability of 5-Ethynyl-2-methoxypyrimidine is essential for its proper storage, handling, and use in chemical syntheses.

Incompatible Materials and Conditions

The compound should be kept away from strong oxidizing agents, which may lead to undesirable reactions. Conditions to avoid include dust generation, which may create potentially hazardous situations .

Hazardous Decomposition Products

When 5-Ethynyl-2-methoxypyrimidine undergoes decomposition, it may produce carbon oxides and nitrogen oxides. These decomposition products can be hazardous and may require additional safety considerations .

Toxicological Information

The toxicological profile of 5-Ethynyl-2-methoxypyrimidine is crucial for assessing its potential health impacts and determining appropriate safety measures.

Routes of Exposure

Exposure to 5-Ethynyl-2-methoxypyrimidine can occur through multiple routes, including:

  • Inhalation

  • Eye contact

  • Skin contact

  • Ingestion

Symptoms of Exposure

Exposure to 5-Ethynyl-2-methoxypyrimidine may result in various symptoms depending on the route and extent of exposure:

Route of ExposurePotential Symptoms
Skin ContactInflammation, itching, scaling, reddening, blistering, pain, dryness
Eye ContactRedness, pain, severe eye damage
InhalationIrritation of lungs and respiratory system
IngestionSpecific symptoms not detailed, but medical attention advised

Overexposure to the compound may result in serious illness or, in extreme cases, death .

Ecological Information

Understanding the environmental impact of 5-Ethynyl-2-methoxypyrimidine is important for proper handling and disposal procedures.

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